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Compound of Interest

Compound Name: BM-131246

Cat. No.: B1663292 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
BM-131246 is a member of the thiazolidinedione (TZD) class of synthetic compounds, known

for their role as potent agonists of the Peroxisome Proliferator-Activated Receptor gamma

(PPARγ). As a PPARγ agonist, BM-131246 is a valuable tool for researchers in the fields of

diabetes, metabolism, and cellular differentiation. PPARγ is a nuclear receptor that plays a

critical role in the regulation of glucose and lipid metabolism. Activation of PPARγ by ligands

like BM-131246 leads to the transcription of a suite of genes involved in insulin sensitization,

adipogenesis, and inflammation. These application notes provide detailed protocols for the

preparation, storage, and use of BM-131246 in common experimental settings.

Physicochemical and Solubility Data
A summary of the key physicochemical and solubility properties of BM-131246 is provided in

the table below. This information is critical for the accurate preparation of stock solutions and

for understanding the compound's behavior in experimental systems.
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Property Value Source

Molecular Formula C₂₂H₂₀N₂O₄S

Molecular Weight 408.47 g/mol

CAS Number 103787-97-9

Appearance White to off-white solid

Purity (by HPLC) >98%

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)

Storage Conditions
Powder: -20°C (long-term),

0°C (short-term)

In solvent: -20°C for up to 6

months

Mechanism of Action: PPARγ Signaling Pathway
BM-131246, as a thiazolidinedione, exerts its biological effects primarily through the activation

of the PPARγ signaling pathway. The diagram below illustrates the key steps in this pathway.
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Incubate overnight
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Measure endpoint (e.g., luciferase activity)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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